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Compound of Interest

Compound Name: PROTAC EGFR degrader 8

Cat. No.: B12388822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

PROTAC EGFR degrader 8. The following procedural guidance is designed to ensure the safe

execution of research activities involving this potent compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of PROTAC EGFR degrader 8 is

provided below. This information is essential for safe handling and storage.
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Property Value

Chemical Formula C40H46ClN11O5[1]

Molecular Weight 796.32 g/mol [1][2]

CAS Number 2925923-46-0[2]

Appearance Solid powder

Solubility
Soluble in DMSO at 100 mg/mL (with ultrasonic

and warming to 60°C)[2]

Storage
Store at -20°C, sealed, away from moisture and

light[2]

Occupational Exposure and Safety
Due to its potent biological activity, PROTAC EGFR degrader 8 should be handled as a highly

potent compound. While a specific Occupational Exposure Limit (OEL) has not been

established, it is recommended to handle it within a containment level designed for potent

pharmaceutical ingredients.

Hazard Category Recommended Handling Practices

Potent Compound

Engineering controls (e.g., fume hood, glove

box) are the primary means of containment.

Personal Protective Equipment (PPE) serves as

a secondary protection measure. All handling of

powders should be performed in a contained

environment to prevent inhalation and skin

contact.[3][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling PROTAC EGFR degrader 8 to minimize

exposure risk.
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PPE Item Specifications

Gloves

Double gloving with nitrile gloves is required.

Change gloves frequently and immediately if

contaminated, torn, or punctured.[5]

Eye Protection
Chemical safety goggles or a face shield must

be worn.

Lab Coat

A disposable, solid-front protective gown or lab

coat is required. Change gowns every two to

three hours or immediately upon contamination.

[5]

Respiratory Protection

For procedures with a risk of aerosol generation

outside of a primary containment device, a

NIOSH-approved respirator (e.g., N95 or higher)

is necessary.

Experimental Protocols: Safe Handling and Disposal
Workflow
The following protocols provide a step-by-step guide for the safe handling and disposal of

PROTAC EGFR degrader 8.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm the compound identity and quantity against the order specifications.

Storage: Store the compound in its original, sealed container at -20°C in a designated,

clearly labeled area for potent compounds.[2]

Preparation of Stock Solutions
Containment: All weighing and solution preparation must be conducted within a certified

chemical fume hood or a glove box to prevent inhalation of the powder.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://www.benchchem.com/product/b12388822/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-protac-egfr-degrader-8
https://www.glpbio.com/de/protac-egfr-degrader-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Use a dedicated, calibrated balance inside the containment area.

Dissolution: Based on solubility data, use freshly opened DMSO to prepare stock solutions.

[1] If heating is required to dissolve the compound, do so with caution and ensure adequate

ventilation.

Aliquoting and Storage: Once prepared, aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C for

long-term stability.[2][6]

Disposal Plan
All waste generated from handling PROTAC EGFR degrader 8 is considered cytotoxic and

must be disposed of as hazardous chemical waste.

Segregation: Segregate all contaminated materials, including PPE, consumables (e.g.,

pipette tips, tubes), and excess solutions, from regular lab waste.

Waste Containers:

Sharps: Dispose of all contaminated needles and syringes in a designated, puncture-

resistant sharps container for cytotoxic waste.[7]

Solid Waste: Place all contaminated solid waste (e.g., gloves, gowns, bench paper) in a

clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Collect all liquid waste containing PROTAC EGFR degrader 8 in a sealed,

properly labeled hazardous waste container.

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol) followed by a surface cleaner.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EHS) department.

Visual Workflow and Mechanism of Action
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The following diagrams illustrate the safe handling workflow and the mechanism of action for

PROTAC EGFR degrader 8.

Safe Handling Workflow for PROTAC EGFR Degrader 8

Preparation

Experimentation

Disposal

Receive Compound

Store at -20°C

Weigh in Fume Hood

Dissolve in DMSO

Use in Experiment

Collect Contaminated Waste

Segregate Waste Types

Dispose via EHS
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Click to download full resolution via product page

Caption: Safe handling workflow for potent compounds.

PROTAC EGFR Degrader 8 Mechanism of Action
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Caption: General mechanism of PROTAC-mediated protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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